Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193786 Cefditoren 104145-95-1 C19H18N6O5S3
VC0196184 D-Homocysteine Thiolactone Hydrochloride 1120-77-0 C4H8ClNOS
VC0193788 Artemisinin Impurity B 113472-97-2 C15H22O5
VC0193799 Cefditoren Pivoxil 117467-28-4 C25H28N6O7S3
VC0196178 Creatine Hydrochloride 17050-09-8 C4H10ClN3O2
VC0193777 (E)-Cefdinir 178601-88-2 C14H13N5O5S2
VC0193730 Acetic acid;N-[(3S,6S,9S,11R,15S,18S,20S,21S,25S)-21-(2-aminoethylamino)-3-[(1R)-3-amino-1-hydroxypropyl]-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,25-trihydroxy-15-[(1R)-1-hydroxyethyl]-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]-10,12-dimethyltetradecanamide 179463-17-3 C56H96N10O19
VC0193742 (6R,7S)-7-Amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 22252-43-3 C8H10N2O3S
VC0193782 (6R,7R)-3-(Acetyloxymethyl)-7-[(2-bromoacetyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 26973-80-8 C12H13BrN2O6S
VC0193763 Sodium;(6R,7R)-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 27164-46-1 C14H14N8NaO4S3+
VC0193734 Cefaclor Impurity F 2882-18-0 C11H12N2O
VC0193764 2-Mercapto-5-methyl-1,3,4-thiadiazole 29490-19-5 C3H4N2S2
VC0193749 Sodium;7-[(2-hydroxy-2-phenylacetyl)amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 30034-03-8 C18H17N6O5S2. Na
VC0193774 (6S)-7-Amino-3-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 30246-33-4 C11H12N4O3S3
VC0193761 (6R,7R)-3-(Acetyloxymethyl)-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 32510-61-5 C13H14N6O6S
VC0193784 Cefathiamidine 33075-00-2 C19H28N4O6S2
VC0196181 2-Hydroxy-2-(3-phenoxyphenyl)acetonitrile 39515-47-4 C14H11NO2
VC0196179 1,3-Cyclohexanedione 504-02-9 C6H8O2
VC0193732 (6R,7R)-7-[[(2R)-2-Azaniumyl-2-phenylacetyl]amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate 53994-73-3 C15H14ClN3O4S
VC0193746 Cefalonium Impurity B 5935-65-9 C14H14N2O5S2
VC0196180 2H-1-Benzopyran-2-one, 5-hydroxy- 6093-67-0 C9H6O3
VC0196190 Cytidine 65-46-3 C9H13N3O5
VC0193787 Cefditoren impurity 3, Cefetamet Pivoxil 65243-33-6 C20H25N5O7S2
VC0196185 Cytidine 5'-monophosphate disodium salt 6757-06-8 C9H12N3O8PNa2
VC0193781 Cefdinir Impurity 1 (Impurity G) 71091-93-5 C13H13N5O5S2